4-[(4-Acetylpiperazin-1-yl)methyl]benzoic acid

• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol
• IUPAC Name: 4-[(4-acetylpiperazin-1-yl)methyl]benzoic acid
• InChI: InChI=1S/C14H18N2O3/c1-11(17)16-8-6-15(7-9-16)10-12-2-4-13(5-3-12)14(18)19/h2-5H,6-10H2,1H3,(H,18,19)
• InChI Key: VCHHCVRGSMCDDS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2=CC=C(C=C2)C(=O)O

Description

4-[(4-Acetylpiperazin-1-yl)methyl]benzoic acid is a valuable chemical intermediate in medicinal chemistry and pharmaceutical research, primarily recognized for its role in the synthesis of Poly (ADP-ribose) polymerase (PARP) inhibitors. PARP enzymes, particularly PARP1 and PARP2, are critical in the DNA damage response, and their inhibition is a validated strategy for targeting cancers with homologous recombination deficiencies, such as those with BRCA1 or BRCA2 mutations. This compound serves as a crucial building block in the construction of complex molecules like Niraparib , a potent PARP1/2 inhibitor approved for the treatment of ovarian cancer. The structure of this benzoic acid derivative, featuring the 4-acetylpiperazine moiety, is essential for conferring optimal pharmacokinetic properties and binding affinity to the final drug molecule. Researchers utilize this compound to develop and test novel PARP-targeting therapeutics, explore combination therapies, and investigate mechanisms of chemosensitization. It is strictly for research applications in laboratory settings.

Preparation Methods

Notes:

• The acetyl group can be introduced either before or after the alkylation step, depending on the protecting group strategy.
• Post-synthesis purification involves recrystallization or chromatography.

Multi-step Synthesis via Intermediate Formation

This method involves synthesizing an intermediate such as 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid followed by acetylation of the piperazine nitrogen.

Procedure:

• Step 1: Synthesize 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid via bromination of 4-methylbenzoic acid followed by amination with methylpiperazine, as described in patent CN103382191B and related literature.
• Step 2: Acetylate the piperazine nitrogen using acetic anhydride or acetyl chloride under controlled conditions.
• Reaction Conditions: Conducted in pyridine or dichloromethane with a base such as triethylamine to neutralize acid byproducts.
• Outcome: The acetyl group attaches selectively to the nitrogen atom of the piperazine ring, yielding 4-[(4-Acetylpiperazin-1-yl)methyl]benzoic acid .

Data:

Step	Reagents	Solvent	Temperature	Yield
Alkylation	4-(Chloromethyl)benzoic acid, N-acetylpiperazine	DMF	Reflux	~75-85%
Acetylation	Acetic anhydride	Pyridine	Room temperature	~80-90%

Green Synthesis Approaches

Recent advances focus on environmentally friendly routes, such as using solvent-free conditions or microwave-assisted synthesis to improve yields and reduce toxic waste. For example, a microwave-assisted acetylation of piperazine derivatives in the presence of benign solvents has been reported to streamline the process.

Example:

• Reactants: N-acetylpiperazine and 4-(chloromethyl)benzoic acid.
• Conditions: Microwave irradiation at 100-150°C for 10-20 minutes.
• Advantages: Reduced reaction time, higher yields, and lower solvent use.

Data Table Summarizing Key Methods

Method	Starting Materials	Key Reagents	Solvent	Reaction Conditions	Advantages	Limitations
Direct Alkylation	4-(Chloromethyl)benzoic acid, N-acetylpiperazine	Potassium carbonate	DMF/DMSO	Reflux	Simple, scalable	Requires pre-acetylation
Multi-step Synthesis	4-methylbenzoic acid, methylpiperazine	Brominating agents, acetic anhydride	Various	Reflux, room temp	High purity, controlled	Multi-step, time-consuming
Green/Microwave	4-(Chloromethyl)benzoic acid, N-acetylpiperazine	None or benign	Water/solvent-free	Microwave irradiation	Eco-friendly, rapid	Equipment-dependent

Complete Research Results and Considerations

• The patent CN103382191B describes a method involving bromination of 4-methylbenzoic acid, followed by amination with methylpiperazine, and subsequent acetylation to produce the target compound with high yield (~88%). This process emphasizes the importance of controlling reaction parameters such as temperature and molar ratios to optimize yield and purity.
• The method described by Elena V. Koroleva et al. (2012) demonstrates the feasibility of in situ synthesis via reductive alkylation, which could be adapted for acetylation post-alkylation.
• Environmentally friendly approaches, such as those detailed in recent patents, utilize ethanol-water mixtures and microwave-assisted techniques, significantly reducing toxic waste and reaction times.

Chemical Reactions Analysis

Types of Reactions

4-[(4-Acetylpiperazin-1-yl)methyl]benzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the acetyl group to an alcohol or amine.

Substitution: The benzoic acid moiety can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination are employed.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

4-[(4-Acetylpiperazin-1-yl)methyl]benzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(4-Acetylpiperazin-1-yl)methyl]benzoic acid involves its interaction with specific molecular targets. The acetylpiperazine group can interact with enzymes or receptors, modulating their activity. The benzoic acid moiety may also contribute to the compound’s overall biological activity by influencing its binding affinity and specificity .

Comparison with Similar Compounds

Substituent Effects on Piperazine Ring

The acetyl group on the piperazine ring is critical for biological activity. Evidence from cytotoxic studies demonstrates that replacing the acetyl group with bulkier substituents (e.g., benzoyl, 4-chlorobenzoyl) drastically reduces potency (Table 1).

Table 1: Cytotoxic Activity of Piperazine-Substituted Benzoic Acid Derivatives

Compound	Substituent on Piperazine	IC50 (HCT116 cells, mM)	Source
4-[(4-Acetylpiperazin-1-yl)methyl]benzoic acid (Compound 9)	Acetyl	1.84
4-[(4-Benzoylpiperazin-1-yl)methyl]benzoic acid (Compound 29)	Benzoyl	42.36
4-[(4-(4-Chlorobenzoyl)piperazin-1-yl)methyl]benzoic acid (Compound 34)	4-Chlorobenzoyl	25.38

The acetyl group’s compact size and electron-withdrawing nature likely optimize interactions with target enzymes, such as phosphoinositide 3-kinase (PI3K), by balancing steric and electronic effects . In contrast, bulkier groups like benzoyl introduce steric hindrance, reducing binding efficiency.

Structural Similarity vs. Functional Divergence

Despite high structural similarity to other piperazinylmethyl benzoic acids, functional outcomes vary significantly:

• 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid (CAS 106261-48-7, similarity score 0.90 ): Lacks the acetyl group, resulting in lower cytotoxicity. Used as an intermediate in imatinib synthesis .

Research Implications

• Drug Design : The acetyl group’s superiority in cytotoxicity underscores its utility in optimizing kinase inhibitors.
• Synthetic Flexibility : Reductive amination and bromination-amination routes provide scalable access to diverse analogs .
• Safety Considerations : Handling protocols for piperazinylmethyl benzoic acids must account for irritant properties .

Biological Activity

4-[(4-Acetylpiperazin-1-yl)methyl]benzoic acid is a derivative of benzoic acid that features a piperazine moiety, which has been implicated in various biological activities. This compound is structurally related to known kinase inhibitors and has potential applications in pharmacology and medicinal chemistry. This article explores its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{13}H_{18}N_2O_2$ with a molecular weight of approximately 250.3 g/mol. Its structure consists of a benzoic acid core substituted with an acetylpiperazine group, which enhances its solubility and biological activity.

Mechanisms of Biological Activity

Research indicates that 4-[(4-acetylpiperazin-1-yl)methyl]benzoic acid exhibits several biological activities:

Case Studies

• Anticancer Activity : A study evaluated the effects of structural analogs of benzoic acid on cancer cell lines. The results indicated that certain derivatives, including those with piperazine substituents, showed significant antiproliferative effects against human leukemia cells.
• Neuroprotective Effects : In a model assessing neurodegenerative disorders, compounds similar to 4-[(4-acetylpiperazin-1-yl)methyl]benzoic acid demonstrated the ability to inhibit neurolysin and angiotensin-converting enzyme (ACE), suggesting potential for treating conditions like Alzheimer's disease .
• In Silico Studies : Computational docking studies have identified 4-[(4-acetylpiperazin-1-yl)methyl]benzoic acid as a potential binder for key enzymes involved in cellular stress responses, indicating its role as a modulator in proteostasis networks .

Biological Activity Summary Table

Activity Type	Description	Reference
Kinase Inhibition	Potential inhibition of various kinases affecting cell growth
Protein Degradation	Modulates ubiquitin-proteasome and autophagy pathways
Antimicrobial	Preliminary evidence suggests antimicrobial properties
Neuroprotection	Inhibits neurolysin and ACE; potential for neurodegenerative diseases